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Introduction

Adaptor-associated kinase 1 (AAK1) is a serine/threonine kinase that plays a crucial role in
clathrin-mediated endocytosis, a fundamental process for intracellular trafficking and signal
transduction.[1] AAK1 is implicated in various signaling pathways, including the Notch and
WNT pathways, and has emerged as a promising therapeutic target for several diseases.
[BH]IBMT-046091 is a potent and selective radioligand for AAK1, enabling the quantification of
AAK1 distribution and target occupancy in tissues and cells.[1] These application notes provide
detailed protocols for utilizing [3H]BMT-046091 in radioligand binding assays to measure AAK1
occupancy.

Quantitative Data Summary

The following tables summarize the key quantitative data for [3H]BMT-046091 binding to AAK1.
This data is essential for designing and interpreting occupancy studies.

Table 1: Binding Affinity and Potency of [SH]BMT-046091 for AAK1
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Parameter Value Species Tissue/System Reference

In vitro peptide

IC50 2.8 nM Not Specified phosphorylation [11[2]
assay

Kd Not Reported

Bmax Not Reported

Table 2: Selectivity of BMT-046091

Target Class Activity Concentration Reference

Various receptors,
transporters, and Inactive >5 uM [1]

enzymes

Signaling Pathway

AAK1 is a key regulator of clathrin-mediated endocytosis (CME). It phosphorylates the p2
subunit of the adaptor protein 2 (AP2) complex, which is a critical step in the formation of
clathrin-coated pits and the subsequent internalization of cargo proteins. This process is
integral to the regulation of various signaling pathways.
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Start: Prepare Reagents

Membrane Preparation
(Homogenization & Centrifugation)

'

Assay Plate Setup
(Total, Non-specific, Competition)

'

Add AAK1 Membranes

'

Add [3H]BMT-046091

'

Incubate to Equilibrium
(e.g., 60-120 min at RT)

'

Rapid Filtration & Washing
(Separate Bound from Free)

'

Quantify Radioactivity
(Liquid Scintillation Counting)

'

Data Analysis
(Calculate Specific Binding, % Occupancy, IC50)

End: Report Results
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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